N-(2-benzylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(2-benzylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C22H19NO3/c24-22(18-10-11-20-21(15-18)26-13-12-25-20)23-19-9-5-4-8-17(19)14-16-6-2-1-3-7-16/h1-11,15H,12-14H2,(H,23,24)
• InChI Key: WTHBFYGKAPBHAB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC=CC=C3CC4=CC=CC=C4
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

Synthesis of compounds similar to “N-(2-benzylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide” involves multiple steps, including condensation, cyclization, and functional group transformations. A study by Bozzo et al. (2003) described the synthesis of 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides, which shares a core structural motif with the target compound, illustrating a method that could potentially be adapted for its synthesis (Bozzo, Pujol, Solans, & Font‐Bardia, 2003).

Molecular Structure Analysis

The molecular structure of compounds in this family can be elucidated using spectroscopic techniques such as NMR and X-ray crystallography. Saeed et al. (2010) provided insights into the structure of a related compound through these methods, highlighting the importance of intramolecular hydrogen bonding and crystal packing in determining molecular conformation (Saeed, Rashid, Bhatti, & Jones, 2010).

Mechanism of Action

Target of Action

The primary target of N-(2-benzylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is the mitochondrial permeability transition pore (mPTP) . The mPTP is a key pathophysiological event in cell death underlying a variety of diseases .

Mode of Action

N-(2-benzylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide acts as a potent inhibitor of mPTP opening .

Biochemical Pathways

The compound affects the mitochondrial Ca2+ homeostasis pathway . Failure in cellular Ca2+ homeostasis and consequent mitochondrial Ca2+ overload is the principal trigger for mitochondrial permeability transition (mPT) . This compound inhibits mPTP opening, thereby preventing mitochondrial Ca2+ overload .

Result of Action

By inhibiting mPTP opening, N-(2-benzylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide prevents mitochondrial Ca2+ overload . This action can prevent cell death associated with various diseases .

Future Directions

Future research could focus on the synthesis, characterization, and biological activity of “N-(2-benzylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide”. Studies could also explore its potential applications in medicine and other fields.